Potassium tantalum trioxide

Specification

• CAS No.: 12030-91-0
• Molecular Formula: KO3Ta
• Molecular Weight: 268.044 g/mol
• IUPAC Name: potassium;oxygen(2-);tantalum(5+)
• Standard InChI: InChI=1S/K.3O.Ta/q+1;3*-2;+5
• Standard InChI Key: GTFKZOWFWFAWLD-UHFFFAOYSA-N
• Isomeric SMILES: [O-][Ta](=O)=O.[K+]
• SMILES: [O-2].[O-2].[O-2].[K+].[Ta+5]
• Canonical SMILES: [O-2].[O-2].[O-2].[K+].[Ta+5]

Introduction

Potassium tantalum trioxide, with the chemical formula KTaO₃, is a compound belonging to the perovskite family of materials. It is known for its unique electrical properties and structural stability, making it a valuable material in various technological applications.

Chemical Formula:

• Molecular Formula: KO₃Ta

• Molecular Weight: Approximately 268.044 g/mol

Synthesis Methods

Several synthesis methods have been developed for potassium tantalum trioxide:

Synthesis Method	Description
Hydrothermal Synthesis	Involves using high-pressure water at elevated temperatures to form crystals of KTaO₃ from precursor solutions or powders.
Solid-State Reaction	Requires heating mixtures of potassium carbonate (K₂CO₃) and tantalum pentoxide (Ta₂O₅) at high temperatures until the desired product forms.
Sol-Gel Process	Utilizes organic precursors that undergo hydrolysis and condensation reactions to form a gel-like state before calcination into KTaO₃ powder or films

Each method offers advantages depending on desired particle size and purity.

Applications

Potassium tantalum trioxide has several notable applications due to its unique properties:

• Electronics: Its ferroelectricity makes it suitable for capacitors and piezoelectric devices.

• Optoelectronics: The nonlinear optical properties are beneficial in generating new frequencies.

• Dielectric Material: Used in transistors due to its semiconductor nature.

Comparison with Other Tantalates

Other compounds like sodium tantalate (NaTaO₃), barium tantalate (BaTaO₃), and lithium tantalate (LiTaO₃) share similar structures but differ in specific applications:

Compound Name	Formula	Key Characteristics
Sodium Tantalate	NaTaO₃	Exhibits similar perovskite structure; used in ceramics
Barium Tantalate	BaTaO₃	Higher dielectric constant; used in capacitors
Lithium Tantalate	LiTaO₃	Known for nonlinear optical properties; used in lasers

Research Findings

Research indicates that potassium tantalum trioxide can form solid solutions with various oxides, influencing its electronic properties significantly when combined with other compounds. Studies also explore interactions between oxygen levels in systems involving potassium and refractory metals like tantalum:

• The presence of oxygen affects compatibility between these materials by forming ternary oxide phases at interfaces.

Effect of Oxygen on Compatibility

When oxygen concentration increases in either phase (potassium or refractory metal), different effects occur:

In Potassium:

Higher oxygen levels enhance dissolution of refractory metals like niobium or potentially tantulum into liquid alkali metals.

In Refractory Metals:

Above certain threshold concentrations, oxygen leads to penetration by alkali metals through grain boundary attack mechanisms.

Table summarizing key findings related to the effect of oxygen on compatibility:

Effect of Oxygen Concentration on Compatibility

• At lower concentrations: No significant interaction.

• At higher concentrations: Formation of ternary oxides enhances dissolution or penetration depending on whether the metal contains sufficient oxygen above threshold levels.

This research highlights complex interactions relevant for nuclear reactor designs where such materials might be used as coolants or structural components under extreme conditions.